Cas no 1213657-96-5 ((R)-7-(Trifluoromethyl)chroman-4-amine)

• Product Name: (R)-7-(Trifluoromethyl)chroman-4-amine
• CAS No: 1213657-96-5
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• MDL: MFCD11515447
• CID: 827762
• PubChem ID: 46911915
• Update Time: 2025-06-30

(R)-7-(Trifluoromethyl)chroman-4-amine Chemical and Physical Properties

Names and Identifiers

• (R)-7-(Trifluoromethyl)chroman-4-amine
• (4R)-7-(trifluoromethyl)-3,4-dihydro-2H-chromen-4-amine
• AM20020303
• SCHEMBL15021625
• AKOS015854187
• 1213657-96-5
• MFCD11515447
• (4R)-7-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-4-amine
• MMCIPVIZAJIRKM-MRVPVSSYSA-N
• DTXSID60677277
• I10957
• DB-000752

• MDL： MFCD11515447
• Inchi： 1S/C10H10F3NO/c11-10(12,13)6-1-2-7-8(14)3-4-15-9(7)5-6/h1-2,5,8H,3-4,14H2/t8-/m1/s1
• InChI Key： MMCIPVIZAJIRKM-MRVPVSSYSA-N
• SMILES： FC(C1C=CC2=C(C=1)OCC[C@H]2N)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 249.7±40.0 ºC (760 Torr),
• Flash Point: 104.8±27.3 ºC,
• Solubility: Very slightly soluble (0.74 g/l) (25 º C),

Additional information on (R)-7-(Trifluoromethyl)chroman-4-amine

Chemical Profile of (R)-7-(Trifluoromethyl)chroman-4-amine (CAS No. 1213657-96-5)

(R)-7-(Trifluoromethyl)chroman-4-amine, identified by its CAS number 1213657-96-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the chroman class of molecules, characterized by a chromane core—a bicyclic structure consisting of a benzene ring fused to a cyclohexane ring. The presence of a trifluoromethyl group at the 7-position and an amine functional group at the 4-position imparts unique physicochemical properties and biological activities, making it a promising candidate for further research and development.

The trifluoromethyl group is a well-documented pharmacophore in drug design, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the amine functionality at the 4-position can serve as a point for further chemical modification, allowing for the synthesis of derivatives with tailored biological properties. The stereochemistry of this compound, specifically the (R) configuration, is crucial as it determines its interaction with chiral biological targets, which is a critical factor in drug efficacy and safety.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound (R)-7-(Trifluoromethyl)chroman-4-amine has emerged as a key intermediate in the synthesis of potential drugs targeting various diseases. For instance, studies have explored its utility in the development of anti-inflammatory agents, where the chroman scaffold and trifluoromethyl group contribute to potent inhibition of inflammatory pathways. Additionally, its amine moiety provides a versatile platform for further derivatization, enabling the creation of compounds with targeted action against specific enzymes or receptors.

The pharmaceutical industry has increasingly recognized the importance of stereochemistry in drug design. The (R) configuration of (R)-7-(Trifluoromethyl)chroman-4-amine ensures optimal interaction with chiral biological targets, which is essential for achieving desired pharmacological effects. This has led to extensive research into asymmetric synthesis methods to produce enantiomerically pure forms of this compound. Advanced techniques such as chiral auxiliary-assisted synthesis and biocatalytic methods have been employed to achieve high yields and enantiomeric purity, facilitating its use in preclinical and clinical studies.

One of the most compelling aspects of (R)-7-(Trifluoromethyl)chroman-4-amine is its potential application in oncology research. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various kinases involved in cancer cell proliferation and survival. The trifluoromethyl group enhances binding affinity to these targets, while the amine functionality allows for further chemical modifications to optimize potency and selectivity. These findings have prompted researchers to explore its role in developing novel anticancer therapies that could address unmet medical needs.

The synthesis and characterization of (R)-7-(Trifluoromethyl)chroman-4-amine have also contributed to advancements in synthetic organic chemistry. The development of efficient synthetic routes has not only improved access to this compound but has also provided insights into novel methodologies for constructing complex heterocyclic structures. These advancements are not only valuable for producing this specific compound but also serve as a foundation for developing other bioactive molecules with similar scaffolds.

In conclusion, (R)-7-(Trifluoromethyl)chroman-4-amine (CAS No. 1213657-96-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the chroman core, trifluoromethyl group, and amine functionality, make it a versatile intermediate for drug discovery. The stereochemical specificity of the (R) configuration ensures optimal biological activity, while ongoing research continues to uncover new therapeutic applications. As our understanding of molecular interactions grows, compounds like this are poised to play a crucial role in developing next-generation therapeutics that address complex diseases.